Hydroxycinnamic acid esters

Hydroxycinnamic acid esters are a class of compounds that feature hydroxycinnamic acids linked to various alcohol or phenolic groups through esterification. These esters are widely recognized for their potential applications in the food, pharmaceutical, and cosmetic industries due to their antioxidant properties and ability to improve flavor stability. Structurally, these compounds are derived from cinnamic acid, which contains a benzene ring substituted with a hydroxyl group (-OH) at position 3. The esterification process involves the reaction of hydroxycinnamic acids with alcohols or phenolic compounds, forming an ester linkage. Common alcohol groups include methanol, ethanol, and glycerol, while phenolic derivatives often incorporate hydroxybenzaldehyde. In food applications, hydroxycinnamic acid esters are used as flavor enhancers and preservatives due to their antioxidant nature. They can also improve the stability of natural flavors and pigments in various food products. In the pharmaceutical sector, these compounds show promise as potential antioxidants, anti-inflammatory agents, and agents for preventing cardiovascular diseases. Overall, hydroxycinnamic acid esters are versatile additives with a wide range of applications across multiple industries due to their unique chemical properties and functional benefits.

Chemical Name	CAS	MF
2-Propenoic acid,3-(4-hydroxyphenyl)-,2-(2-hydroxyethyl)-4-[1,2,3,5,6,7,8,8a-octahydro-5,5-bis(hydroxymethyl)-2,8a-dimethyl-1-naphthalenyl]butylester (9CI)	157207-67-5	C₂₉H₄₂O₆
b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl 3-O-(6-deoxy-a-L-mannopyranosyl)-, 2-acetate4-[(2E)-3-(4-hydroxyphenyl)-2-propenoate]	130756-25-1	C₃₁H₃₈O₁₅
3,9-Epoxy-p-menth-1-ene-7,8-diol; 7-O-(4-Hydroxy-E-cinnamoyl)	1017271-72-5	C₁₉H₂₂O₅
3,7-Dimethyl-1,6-octadien-3-ol; (R)-form, 6R,7-Epoxide, O-(4-hydroxy-E-cinnamoyl)	774231-05-9	C₁₉H₂₄O₄
3-(3,4-Dihydroxyphenyl)-1-propanol; 3'-Me ether, 1-O-(4-hydroxy-E-cinnamoyl)	252205-23-5	C₁₉H₂₀O₅
3-(3,4-Dihydroxyphenyl)-2-propenoic acid; (E)-form, [β-D-Apiofuranosyl-(1→6)-β-D-glucopyranosyl] ester	223261-30-1	C₂₀H₂₆O₁₃
3-(3,4-Dihydroxyphenyl)-2-propenoic acid; (E)-form, β-D-Glucopyranosyl ester, 3'-O-[3,4-dihydroxy-E-cinnamoyl-(→6)-β-D-glucopyranoside]	1800599-15-8	C₃₀H₃₄O₁₇
3,8-Epoxy-4(11)-iridene-1,7,10-triol; (1α,3R,7β,8α)-form, 1-Et ether, 7-O-(4-hydroxy-E-cinnamoyl)	2189717-83-5	C₂₁H₂₄O₇
3,8-Epoxy-4(11)-iridene-1,7,10-triol; (1α,3R,7β,8α)-form, 1-Me ether, 7-O-(4-hydroxy-E-cinnamoyl)	2189717-81-3	C₂₀H₂₂O₇
Gardoside; 2'-O-(4-Hydroxy-E-cinnamoyl)	1613338-23-0	C₂₅H₂₈O₁₂

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